Cas no 460331-53-7 (Ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-3-carboxylate)

Ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-3-carboxylate is a pyrazole-based ester derivative with notable applications in pharmaceutical and agrochemical research. Its structural features, including the chloro and p-tolyl substituents, enhance reactivity and selectivity, making it a valuable intermediate in synthetic chemistry. The compound exhibits stability under standard conditions, facilitating handling and storage. Its ester functionality allows for further derivatization, enabling the synthesis of more complex heterocyclic systems. Researchers utilize this compound in the development of biologically active molecules, particularly in the design of potential antimicrobial and anti-inflammatory agents. Its well-defined chemical properties and consistent purity make it a reliable choice for method development and scale-up processes.

Ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-3-carboxylate structure

460331-53-7 structure

Product Name:Ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-3-carboxylate

CAS No:460331-53-7

MF:C₁₃H₁₃ClN₂O₂

MW:264.707522153854

CID:94860

PubChem ID:53418057

Update Time:2025-09-26

Ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-3-carboxylate
- 5-chloro-1-(4-methylphenyl)-1H-Pyrazole-3-carboxylic acid ethyl ester
- 5-CHLORO-1-P-TOLYL-1H-PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
- ethyl 5-chloro-1-(4-methylphenyl)pyrazole-3-carboxylate
- Ethyl5-chloro-1-(p-tolyl)-1H-pyrazole-3-carboxylate
- FT-0747742
- 460331-53-7
- Ethyl 5-chloro-1-(4-methylphenyl)-1H-pyrazole-3-carboxylate
- ethyl 5-chloro-1-p-tolyl-1H-pyrazole-3-carboxylate
- DTXSID60697379
- A7206
- AKOS022172704
- DB-070705
- Inchi： 1S/C13H13ClN2O2/c1-3-18-13(17)11-8-12(14)16(15-11)10-6-4-9(2)5-7-10/h4-8H,3H2,1-2H3
- InChI Key： UPAJJYKHTRDKKI-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(=O)OCC)=NN1C1C=CC(C)=CC=1

Computed Properties

Exact Mass: 264.0665554g/mol
Monoisotopic Mass: 264.0665554g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 44.1Å²

Experimental Properties

Density: 1.25

Ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-3-carboxylate Pricemore >>

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Chemenu	CM128702-1g	ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-3-carboxylate	460331-53-7	95%	1g	$354	2021-08-05
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Alichem	A049003694-1g	Ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-3-carboxylate	460331-53-7	95%	1g	$400.00	2023-09-01
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Crysdot LLC	CD11121418-1g	Ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-3-carboxylate	460331-53-7	95+%	1g	$374	2024-07-17
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